Cas no 1706449-73-1 (6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde)

• Product Name: 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde
• CAS No: 1706449-73-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5171509
• Update Time: 2025-05-25

6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde

• Inchi： 1S/C12H16N2O/c1-10-5-6-11(9-15)12(13-10)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： KLCNWOVPTSWKDD-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC(C)=CC=C1C=O

Additional information on 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde

6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No 1706449-73-1, known as 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of bipyridine derivatives, which are well-known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a bicyclic system with a methyl group and an aldehyde substituent, making it a unique candidate for various chemical transformations and biological studies.

Recent studies have highlighted the potential of 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of new drugs targeting neurological disorders and cancer. The aldehyde group in its structure serves as a reactive site for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and hydrogenation. The use of transition metal catalysts has significantly improved the efficiency of these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the bipyridine core with high yield and selectivity. This approach not only simplifies the synthesis but also opens up possibilities for large-scale production.

The structural uniqueness of CAS No 1706449-73-1 lies in its tetrahydrobipyridine ring system. This system provides a rigid framework that can be exploited for designing molecules with specific stereochemical properties. Recent advancements in stereochemistry have allowed researchers to synthesize enantiomerically pure versions of this compound, which are invaluable for studying chiral recognition in biological systems.

From an application standpoint, 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde has shown promise in medicinal chemistry as a building block for creating ligands that target G-protein coupled receptors (GPCRs). These receptors are implicated in numerous physiological processes and are therefore attractive targets for drug development. The compound's ability to modulate GPCR activity has been demonstrated in vitro studies using human cell lines.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its bipyridine moiety can coordinate with metal ions to form metalloorganic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. Recent research has focused on optimizing the coordination properties of this compound to enhance MOF stability under various environmental conditions.

The safety profile of CAS No 1706449-73-1 has been evaluated through acute toxicity studies in laboratory animals. Results indicate that it exhibits low toxicity at typical therapeutic doses; however, further long-term studies are required to fully understand its safety profile. Regulatory agencies have emphasized the importance of conducting comprehensive toxicological assessments before advancing such compounds into clinical trials.

In conclusion, 6-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for both academic research and industrial applications. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in advancing modern science and technology.